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Compound of Interest

Compound Name: (-)-Fucose-13C

Cat. No.: B12060246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (-)-Fucose-13C, a stable isotope-labeled

form of the monosaccharide L-fucose. This document covers its chemical properties, with a

focus on the different isotopologues available, and details its applications in metabolic

research, particularly in the field of glycobiology and drug development. Experimental protocols

and relevant biological pathways are also described to provide a comprehensive resource for

laboratory use.

Quantitative Data of (-)-Fucose-13C Isotopologues
(-)-Fucose, also known as L-Fucose, is a deoxyhexose sugar that plays a critical role in various

biological processes, including cell adhesion, signaling, and immune responses.[1] The 13C-

labeled versions of L-fucose are invaluable tools for tracing its metabolic fate. The CAS number

and molecular weight of (-)-Fucose-13C vary depending on the position and number of carbon-

13 atoms incorporated into the molecule. Below is a summary of the common isotopologues.

Common Name CAS Number
Molecular Weight (
g/mol )

Molecular Formula

L-Fucose-1-13C 83379-38-8 165.15 ¹³CC₅H₁₂O₅

L-[6-13C]fucose 478518-51-3 165.15 ¹³CC₅H₁₂O₅

L-Fucose-13C6 478518-52-4 170.11 ¹³C₆H₁₂O₅
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Note: The term "(-)-Fucose-13C" can be ambiguous. Researchers should specify the exact

isotopologue when ordering or reporting results.

Experimental Applications and Protocols
The primary application of (-)-Fucose-13C is in metabolic labeling studies, which allow

researchers to trace the incorporation of fucose into glycoconjugates and to quantify metabolic

fluxes.

13C-Metabolic Flux Analysis (13C-MFA)
13C-MFA is a powerful technique used to quantify the rates (fluxes) of intracellular metabolic

pathways. By supplying cells with a 13C-labeled substrate, such as a specific isotopologue of

fucose, researchers can track the distribution of the 13C label into various metabolites.[2][3]

This information, combined with mass spectrometry (MS) or nuclear magnetic resonance

(NMR) analysis and computational modeling, provides a detailed map of cellular metabolism.[2]

[4]

Experimental Protocol Outline for 13C-MFA using L-Fucose-13C:

Cell Culture: Cells of interest are cultured in a defined medium.

Tracer Experiment: The standard fucose in the medium is replaced with a known

concentration of the desired L-Fucose-13C isotopologue. The cells are grown until they

reach a metabolic and isotopic steady state.[5]

Metabolite Extraction: Intracellular metabolites are extracted from the cells. For analysis of

fucosylated glycans, proteins may be harvested and subjected to hydrolysis to release the

monosaccharides.

Isotopic Labeling Measurement: The extracted metabolites are analyzed by MS or NMR to

determine the mass isotopologue distribution (MID), which reveals the extent and position of

13C incorporation.[6]

Flux Estimation: The MID data is fed into a metabolic model to computationally estimate the

intracellular metabolic fluxes.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b12060246?utm_src=pdf-body
https://www.benchchem.com/product/b12060246?utm_src=pdf-body
https://www.creative-proteomics.com/resource/13c-metabolic-flux-analysis.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC5597161/
https://www.creative-proteomics.com/resource/13c-metabolic-flux-analysis.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC9493264/
https://www.researchgate.net/publication/26249911_13C-based_metabolic_flux_analysis
https://www.researchgate.net/publication/381263924_Metabolomics_and_13C_Labelled_Glucose_Tracing_to_Identify_Carbon_Incorporation_into_Aberrant_Cell_Membrane_Glycans_in_Cancer
https://pmc.ncbi.nlm.nih.gov/articles/PMC5597161/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12060246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Statistical Analysis: A statistical analysis is performed to assess the goodness-of-fit and to

determine the confidence intervals of the estimated fluxes.[7]

Metabolic Labeling of Fucosylated Glycoproteins
This technique is used to identify and characterize fucosylated glycoproteins. While often

performed with fucose analogs bearing reporter tags (like alkynes or azides for click chemistry),

13C-labeled fucose can be used to specifically track the incorporation of fucose into

glycoproteins via mass spectrometry.[8][9][10]

Experimental Protocol Outline for Metabolic Labeling:

Cell Culture and Labeling: Cells are cultured in a medium containing the L-Fucose-13C

isotopologue for a defined period.

Protein Extraction and Glycoprotein Enrichment: Total proteins are extracted from the cells.

Fucosylated glycoproteins can be enriched using lectin affinity chromatography.

Proteolysis and Glycan Release: The proteins are digested into peptides, and the N-linked or

O-linked glycans are enzymatically or chemically released.

Mass Spectrometry Analysis: The released glycans or the glycopeptides are analyzed by

high-resolution mass spectrometry to identify the glycans that have incorporated the 13C

label and to pinpoint the sites of fucosylation.[11]

Signaling and Metabolic Pathways
L-fucose is metabolized through two main pathways: the de novo synthesis pathway and the

salvage pathway. Understanding these pathways is crucial for designing and interpreting

metabolic labeling experiments with (-)-Fucose-13C.

Fucose Metabolism Pathways
The de novo pathway synthesizes GDP-L-fucose from GDP-D-mannose. The salvage pathway

utilizes free L-fucose from the extracellular environment or from lysosomal degradation of

glycoconjugates, converting it to GDP-L-fucose.[12] L-Fucose-13C supplied to cells is primarily

metabolized through the salvage pathway.
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Fucose metabolism pathways.

Experimental Workflow for 13C-MFA
The following diagram illustrates a typical workflow for a 13C-Metabolic Flux Analysis

experiment.
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Experimental Phase

Computational Phase

1. Cell Culture with
L-Fucose-13C Tracer

2. Metabolite Extraction

3. MS or NMR Analysis

4. Mass Isotopologue
Distribution (MID) Data

6. Flux Estimation
(e.g., using INCA, Metran)

5. Metabolic Network Model

7. Flux Map and
Statistical Analysis
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13C-Metabolic Flux Analysis workflow.

Conclusion
(-)-Fucose-13C is a versatile and powerful tool for researchers in glycobiology, metabolic

engineering, and drug development. Its use in metabolic flux analysis and metabolic labeling

studies provides detailed insights into the complex roles of fucose in cellular processes. The
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choice of the specific 13C-isotopologue is critical and should be based on the experimental

goals. The protocols and pathways outlined in this guide provide a solid foundation for the

successful application of (-)-Fucose-13C in research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12060246#fucose-13c-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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